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Compound of Interest

Compound Name: Methylmercury(1+);iodide

Cat. No.: B087125

An In-depth Technical Overview of
Methylmercury(1+) lodide

This document provides a concise technical summary of the chemical properties of
methylmercury(1+) iodide, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

Methylmercury(1+) iodide is an organometallic compound formed from the methylmercury
cation ([CH3Hg]+) and an iodide anion (I-).[1] It is a highly toxic compound and a significant
source of organic mercury exposure in humans.[1] The key quantitative data for this compound
are summarized below.

Identifier Value Reference
Chemical Formula CH3Hgl [2][3][4][5][6]
Molecular Weight 342.53 g/mol [21[31[4]1[5][6]
CAS Number 143-36-2 [2][3]

IUPAC Name iodo(methyl)mercury [6]

The methylmercury cation ([CH3Hg]+) itself has a molecular weight of 215.63 g/mol .[1][7]
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Logical Relationship Diagram

The formation of methylmercury(1+) iodide from its constituent ions can be represented by the
following logical diagram.

Formation of Methylmercury(1+) lodide

Reactant lons

Methylmercury(1+) Cation lodide Anion
[CH3Hg]+ I-

Methylmercury(1+) lodide
CH3Hgl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical formula and molecular weight of
methylmercury(1+) iodide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087125#chemical-formula-and-molecular-weight-of-
methylmercury-1-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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